Cas no 16376-36-6 (β-Chloralose)

• Product Name: β-Chloralose
• CAS No: 16376-36-6
• Molecular Formula: C₈H₁₁CL₃O₆
• Molecular Weight: 309.52800
• MDL: MFCD00064338
• CID: 160751

β-Chloralose Properties

Names and Identifiers

• alpha-D-Glucofuranose,1,2-O-[(1S)-2,2,2-trichloroethylidene]-
• β-Chloralose
• b-Chloralose(Technical)
• beta-Chloralose
• Chloralose, .β.-
• NSC 52806
• §NSC 52806
• B-CHLORALOSE
• SS-CHLORALOSE
• beta-Chloralos
• Einecs 240-429-2
• ss-chloralose beta-chloralose
• 1-O,2-O-[(S)-2,2,2-Trichloroethylidene]-α-D-glucofuranose
• 1-O,2-O-[(1S)-2,2,2-Trichloroethylidene]-α-D-glucofuranose

• MDL： MFCD00064338
• InChIKey： OJYGBLRPYBAHRT-GVUNPQSCSA-N
• Inchi： InChI=1S/C8H11Cl3O6/c9-8(10,11)7-16-5-3(14)4(2(13)1-12)15-6(5)17-7/h2-7,12-14H,1H2/t2-,3+,4-,5-,6-,7+/m1/s1
• SMILES： C([C@H]([C@@H]1[C@@H]([C@@H]2[C@H](O1)O[C@@H](C(Cl)(Cl)Cl)O2)O)O)O

Computed Properties

• Exact Mass: 307.96200
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 3
• Heavy Atom Count: 17
• Complexity: 285
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1
• Surface Charge: 0
• Topological Polar Surface Area: 88.4

Experimental Properties

• LogP: -0.46290
• PSA: 88.38000
• Merck: 2072
• Melting Point: 234-236 °C (dec.)(lit.)
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.773

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides